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Compound of Interest

Compound Name: Atazanavir-d15

Cat. No.: B1669722

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Atazanavir (ATV), a critical protease inhibitor in HIV-1 therapy, is
paramount for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence
assessments. This guide provides a comprehensive comparison of the preeminent analytical
methodologies for Atazanavir quantification: Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS), High-Performance Liquid Chromatography with Ultraviolet
detection (HPLC-UV), and Immunoassays. The performance characteristics of these methods
are benchmarked against each other, supported by experimental data from published studies,
to aid researchers in selecting the most appropriate assay for their specific needs.

Quantitative Performance Overview

The selection of an appropriate quantification method hinges on a balance of sensitivity,
specificity, accuracy, precision, and throughput. The following table summarizes the key
performance metrics for LC-MS/MS, HPLC-UV, and a representative Immunoassay for

Atazanavir quantification in biological matrices.
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Parameter

LC-MSIMS

HPLC-UV

Immunoassay
(Competitive
ELISA)

Linearity Range

1 - 5000 ng/mL
(Plasma)[1]

20 - 10,000 ng/mL
(Plasma)[2]

~0.15 - 10 ng/mL

(Plasma)

0.05 - 20 ng/mg (Hair)
[1]

90 - 4380 ng/mL
(Plasma)[1]

Lower Limit of
Quantification (LLOQ)

1 ng/mL (Plasma)[1]

20 ng/mL (Plasma)[2]

150 pg/mL (Plasma)
[3]

0.05 ng/mg (Hair)[1]

90 ng/mL (Plasma)[1]

Accuracy (%

Recovery or % Bias)

-1.33 to 4.00% (Hair
QC samples)[1]

1.0to 14% (at LOQ in
plasma)[2]

9310 113% (in
plasma)[3]

Precision (% CV)

Intra-day: 1.75 to
6.31% (Hair)[1]

Intra-day: 2.2 to
14.7% (at LOQ in
plasma)[2]

< 10% (in plasma)[3]

Inter-day: 3.13 to
10.8% (Hair)[1]

Inter-day: 2.2 to
14.7% (at LOQ in
plasma)[2]

Specificity

High (based on mass-

to-charge ratio)[1]

Moderate (potential

for interference)

Moderate to High
(dependent on

antibody)

Sample Volume

Typically 50 - 200 pL

Typically 100 - 500 pL

As low as 30 pL[3]

Throughput

High (with automation)

Moderate

High (plate-based
format)

Visualizing the Assay Workflows

To provide a clearer understanding of the experimental processes, the following diagrams

illustrate the typical workflows for bioanalytical method validation and a decision-making

framework for selecting an appropriate Atazanavir quantification assay.
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Start: Need to Quantify Atazanavir

High Sensitivity & Specificity Required?

Immunoassay

HPLC-UV LC-MS/MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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